Cas no 76354-51-3 (rac-(1R,6R,7R)-2-oxabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: rac-(1R,6R,7R)-2-oxabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 76354-51-3
• CID: 4658619
• PubChem ID: 12666678
• Update Time: 2025-05-20

rac-(1R,6R,7R)-2-oxabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid
• rac-(1R,6R,7R)-2-oxabicyclo4.1.0heptane-7-carboxylic acid

Additional information on rac-(1R,6R,7R)-2-oxabicyclo4.1.0heptane-7-carboxylic acid

Rac-(1R,6R,7R)-2-Oxabicyclo[4.1.0]Heptane-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 76354-51-3, known as rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid, is a structurally unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic framework, which consists of a four-membered ring fused to a one-membered ring, creating a highly strained and rigid structure. The presence of the oxygen atom in the oxabicyclo system introduces additional complexity to its chemical properties and potential applications.

Recent studies have highlighted the importance of rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid in drug discovery efforts. Its unique stereochemistry and rigid bicyclic structure make it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. Researchers have explored its potential as a scaffold for developing novel therapeutic agents targeting various disease states, including neurodegenerative disorders and cancer.

The synthesis of rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid involves a series of intricate organic reactions that require precise control over stereochemistry and regioselectivity. One notable approach involves the use of ring-closing metathesis to form the bicyclic framework, followed by oxidation and functionalization steps to introduce the carboxylic acid group. These methods have been optimized to achieve high yields and excellent stereochemical outcomes.

From a pharmacological perspective, rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid exhibits interesting bioactivity profiles that suggest its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies.

Moreover, the compound's rigid bicyclic structure provides an ideal platform for further chemical modifications aimed at enhancing its bioavailability and efficacy. Researchers have explored various strategies to improve its solubility and permeability without compromising its structural integrity or bioactivity.

In conclusion, rac-(1R,6R,7R)-2-oxabicyclo[4.1.0]heptane-7-carboxylic acid represents a fascinating example of how complex bicyclic compounds can serve as valuable tools in modern drug discovery efforts.